2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[[5-(4-phenylphenyl)-1H-pyrazol-4-yl]methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C23H26N4/c1-2-5-18(6-3-1)19-8-10-20(11-9-19)23-21(15-24-25-23)16-26-13-14-27-12-4-7-22(27)17-26/h1-3,5-6,8-11,15,22H,4,7,12-14,16-17H2,(H,24,25)
• InChI Key: VNSDGNDQFNOKKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CCN2C1)CC3=C(NN=C3)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C23H26N4
• Molecular Weight: 358.5 g/mol

Description

2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. It has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and provide analgesic effects. It has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising anticancer agent. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for research on 2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine. One direction is to further study its mechanism of action to optimize its use as an anticancer agent. Another direction is to explore its potential use as an anti-inflammatory and analgesic agent. Additionally, more research is needed to understand its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine has been achieved through various methods. One of the most common methods is the reaction of 3-(4-biphenylyl)-1H-pyrazole-4-carbaldehyde with octahydropyrrolo[1,2-a]pyrazine in the presence of a suitable catalyst. Another method involves the reaction of 3-(4-biphenylyl)-1H-pyrazole-4-carbaldehyde with an amine followed by a cyclization reaction with octahydropyrrolo[1,2-a]pyrazine.

Scientific Research Applications

2-{[3-(4-biphenylyl)-1H-pyrazol-4-yl]methyl}octahydropyrrolo[1,2-a]pyrazine has been studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry. This compound has shown potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.